Cas no 303110-95-4 (2-Propen-1-ol, 3,3-bis(3-methyl-2-thienyl)-)

• Product Name: 2-Propen-1-ol, 3,3-bis(3-methyl-2-thienyl)-
• CAS No: 303110-95-4
• MF: C₁₃H₁₄OS₂
• MW: 250.379661083221
• CID: 3933763
• PubChem ID: 21907678
• Update Time: 2025-04-22

2-Propen-1-ol, 3,3-bis(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3,3-bis(3-methyl-2-thienyl)-
• KGHFZHPCDHSIKZ-UHFFFAOYSA-N
• DB-193492
• SCHEMBL3276106
• 3,3-bis-(3-methylthiophen-2-yl)-prop-2-en-1-ol
• 3,3-bis-(3-methyl-thiophen-2-yl)-prop-2-en-1-ol
• 303110-95-4
• 3,3-Bis(3-methyl-2-thienyl)-2-propen-1-ol

• Inchi： 1S/C13H14OS2/c1-9-4-7-15-12(9)11(3-6-14)13-10(2)5-8-16-13/h3-5,7-8,14H,6H2,1-2H3
• InChI Key： KGHFZHPCDHSIKZ-UHFFFAOYSA-N
• SMILES： C(O)/C=C(/C1SC=CC=1C)\C1SC=CC=1C

Computed Properties

• Exact Mass: 250.04860741Da
• Monoisotopic Mass: 250.04860741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds